Cas no 1544-68-9 (4-Fluorophenyl isothiocyanate)

• Product Name: 4-Fluorophenyl isothiocyanate
• CAS No: 1544-68-9
• MF: C₇H₄FNS
• MW: 153.176763534546
• MDL: MFCD00004809
• CID: 41556
• PubChem ID: 15241
• Update Time: 2025-04-18

4-Fluorophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 4-Fluorophenyl isothiocyanate
• 4-Fluoroisothiocyanatobenzene
• 1-fluoro-4-isothiocyanato-benzene
• 1-fluoro-4-isothiocyanatobenzene
• Isothiocyanic Acid 4-Fluorophenyl Ester
• p-Fluorophenyl isothiocyanate
• Benzene, 1-fluoro-4-isothiocyanato-
• 4-fluorophenylisothiocyanate
• ISOTHIOCYANIC ACID, p-FLUOROPHENYL ESTER
• NFIUJHJMCQQYDL-UHFFFAOYSA-N
• 4-fluorobenzenisothiocyanate
• PubChem5008
• WLN: SCNR DF
• 4f
• PS-10310
• F2121-0327
• 1544-68-9
• 4-Fluorophenyl isothiocyanate, 98%
• SCHEMBL457225
• NSC78433
• NSC-78433
• NSC 78433
• 4fluorophenyl isothiocyanate
• CHEMBL4646848
• FT-0618539
• EINECS 216-280-4
• 1-Fluoro-4-isothiocyanatobenzene #
• 1-fluoranyl-4-isothiocyanato-benzene
• 4-fluoro-phenylisothiocyanate
• AKOS000212244
• A809538
• J-515414
• DTXSID3061768
• MFCD00004809
• 1-isothiocyanato-4-fluorobenzene
• J-802138
• BRN 0636596
• BP-12925
• 4-12-00-01110 (Beilstein Handbook Reference)
• GEO-04330
• NS00047599
• F0644
• 4-fluorophenyl-isothiocyanate
• EN300-17378
• 4-fluoro-phenyl isothiocyanate
• DTXCID1034973
• STL163642
• BBL012572
• DB-043222

• MDL： MFCD00004809
• Inchi： 1S/C7H4FNS/c8-6-1-3-7(4-2-6)9-5-10/h1-4H
• InChI Key： NFIUJHJMCQQYDL-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)F
• BRN： 0636596

Computed Properties

• Exact Mass: 153.00500
• Monoisotopic Mass: 153.004848
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 44.4
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Solids
• Density: 1.25
• Melting Point: 24-26 °C (lit.)
• Boiling Point: 228°C(lit.)
• Flash Point: Degrees Fahrenheit:192.2°F
  Degrees Celsius:89°C
  
• Refractive Index: 1.6195-1.6215
• PSA: 44.45000
• LogP: 2.56000
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

4-Fluorophenyl isothiocyanate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314,H317,H334
• Warning Statement： P261,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 1759 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-42
• Safety Instruction： S23-S26-S36/37-S39-S45
• FLUKA BRAND F CODES：10-21-19
• RTECS：NX8760000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• TSCA：T
• Storage Condition：0-10°C
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34; R42

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides